N-(2-Amino-2-phenylethyl)-2-methoxyethylamine

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: N'-(2-methoxyethyl)-1-phenylethane-1,2-diamine
• InChI: InChI=1S/C11H18N2O/c1-14-8-7-13-9-11(12)10-5-3-2-4-6-10/h2-6,11,13H,7-9,12H2,1H3
• InChI Key: ZGLDCUNOZNOAPS-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC(C1=CC=CC=C1)N

Description

N-(2-Amino-2-phenylethyl)-2-methoxyethylamine is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ten grams of the methoxyethylmethylphenylimidazoline product of Example I is refluxed with 50 ml 30% aqueous sodium hydroxide solution for 24 hours. The mixture is then permitted to separate into two phases, and the aqueous layer is extracted with methylene chloride. The extract is concentrated and the resulting oil, which is identified as the intermediate amide, is refluxed with 20% aqueous sulfuric acid for six hours.

Synthesis routes and methods II

Procedure details

The racemic 1-(2-methoxyethyl)-4-phenyl-2-imidazolidone (2.2 g) obtained is heated at 140°-150° C. for 20 hours with 60 weight percent sulfuric acid. The solution is cooed to room temperature, diluted with water and 20% potassium hydroxide to attain a pH of 10 and extracted with methylene chloride. The extracts are washed, dried and concentrated to yield racemic N-(2-amino-2-phenylethyl)-2-methoxyethylamine, [α]D20 =-0.00 (c=1, CHCl3).